Cas no 2229444-82-8 (5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine)

5-(6-Methoxypyridin-2-yl)-1H-imidazol-2-amine is a heterocyclic compound featuring a pyridine and imidazole core, offering versatile reactivity for pharmaceutical and agrochemical applications. The methoxy group at the 6-position of the pyridine ring enhances electron density, influencing binding interactions in medicinal chemistry. The 2-aminoimidazole moiety provides a key pharmacophore for hydrogen bonding and metal coordination, making it valuable in drug design. This compound exhibits potential as an intermediate in synthesizing bioactive molecules, particularly kinase inhibitors or antimicrobial agents. Its structural rigidity and functional group compatibility enable precise modifications for target-specific applications. High purity and stability under standard conditions further support its utility in research and development.
5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine structure
2229444-82-8 structure
Product Name:5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine
CAS No:2229444-82-8
MF:C9H10N4O
MW:190.201900959015
CID:6086032
PubChem ID:165617887
Update Time:2025-05-20

5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine
    • 2229444-82-8
    • EN300-1810873
    • Inchi: 1S/C9H10N4O/c1-14-8-4-2-3-6(12-8)7-5-11-9(10)13-7/h2-5H,1H3,(H3,10,11,13)
    • InChI Key: NDJSZVRAGBMNOC-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C2=CN=C(N)N2)=N1

Computed Properties

  • Exact Mass: 190.08546096g/mol
  • Monoisotopic Mass: 190.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 76.8Ų

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Additional information on 5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(6-Methoxypyridin-2-yl)-1H-imidazol-2-amine (CAS No. 2229444-82-8)

The compound 5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine (CAS No. 2229444-82-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxypyridine moiety linked to an imidazole-2-amine core, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for imidazole derivatives like 5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine has surged due to their role in developing kinase inhibitors and antimicrobial agents. This aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular designs are critical. The compound’s CAS No. 2229444-82-8 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine offers a robust scaffold for modular modifications. Its pyridine-imidazole hybrid structure enables interactions with diverse biological targets, a feature highly valued in fragment-based drug design. This adaptability has led to its exploration in oncology and neurology, where small-molecule inhibitors are in high demand. Notably, its methoxy group enhances solubility and bioavailability, addressing a common challenge in drug development.

The compound’s significance extends to green chemistry initiatives. As the pharmaceutical industry shifts toward sustainable practices, 5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine is being evaluated for eco-friendly synthesis routes, such as catalytic C–H activation and flow chemistry. These methods reduce waste and energy consumption, resonating with global ESG (Environmental, Social, and Governance) trends. Searches for sustainable heterocyclic synthesis often highlight this compound as a case study.

Analytical characterization of CAS No. 2229444-82-8 involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These tools confirm its purity and structural integrity, which are crucial for regulatory compliance in preclinical studies. The compound’s imidazole-2-amine segment is particularly scrutinized due to its potential hydrogen-bonding capabilities, a key factor in molecular recognition.

In summary, 5-(6-methoxypyridin-2-yl)-1H-imidazol-2-amine represents a promising candidate for multidisciplinary research. Its applications span drug discovery, material science, and catalysis, making it a focal point for innovation. As interest in targeted therapies and sustainable chemistry grows, this compound is poised to remain a subject of intense study and commercial interest.

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